Cas no 1040646-14-7 (N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide)

• Product Name: N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide
• CAS No: 1040646-14-7
• MF: C₁₇H₂₂N₆O₂
• MW: 342.395582675934
• CID: 6404058
• PubChem ID: 44070724
• Update Time: 2025-05-20

N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide
• N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]oxolane-2-carboxamide
• F5231-0053
• 1040646-14-7
• N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)tetrahydrofuran-2-carboxamide
• AKOS024501896

• Inchi： 1S/C17H22N6O2/c1-12-6-7-18-16(11-12)21-15-5-4-14(22-23-15)19-8-9-20-17(24)13-3-2-10-25-13/h4-7,11,13H,2-3,8-10H2,1H3,(H,19,22)(H,20,24)(H,18,21,23)
• InChI Key： WZYIWOJHQFWRER-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NCCNC1=NN=C(NC2=NC=CC(C)=C2)C=C1)=O

Computed Properties

• Exact Mass: 342.18042397g/mol
• Monoisotopic Mass: 342.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide

Recent Advances in the Study of N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide (CAS: 1040646-14-7)

The compound N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide (CAS: 1040646-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and oxolane moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary data suggest that N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide exhibits high affinity and selectivity for certain kinase isoforms, making it a valuable candidate for further drug development. Structural studies have revealed that the compound binds to the ATP-binding pocket of the target kinases, thereby inhibiting their catalytic activity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for drug discovery due to their central role in numerous biological processes. The unique chemical scaffold of N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide allows it to disrupt specific PPIs involved in disease pathways. For instance, studies have demonstrated its ability to interfere with the interaction between certain transcription factors and their co-regulators, leading to downstream effects on gene expression.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have shown that N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide exhibits favorable bioavailability and metabolic stability, with minimal off-target effects. Furthermore, in vivo experiments in rodent models have indicated that the compound can achieve therapeutic concentrations in target tissues, supporting its potential for clinical translation.

Despite these promising findings, challenges remain in the development of N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide as a therapeutic agent. Issues such as solubility, formulation optimization, and potential toxicity need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and mechanistic insights provide a solid foundation for further research and development.

In conclusion, N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]oxolane-2-carboxamide (CAS: 1040646-14-7) represents a promising candidate in the field of chemical biology and drug discovery. Its dual role as a kinase inhibitor and PPI modulator, coupled with favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and therapeutic applications. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be essential for realizing its full potential in the clinic.